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Compound of Interest

Compound Name:
Acetyl-(Cys4,D-Phe7,Cys10)-a-

MSH (4-13)

Cat. No.: B15550396 Get Quote

An In-Depth Technical Guide to the Synthesis and Purification of Ac-(Cys4,D-Phe7,Cys10)-α-

MSH (4-13)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical synthesis, cyclization,

and purification of the potent melanocortin receptor agonist, Ac-(Cys4,D-Phe7,Cys10)-α-MSH

(4-13). This cyclic peptide analog of α-melanocyte-stimulating hormone (α-MSH) is

distinguished by its superagonist activity, prolonged biological action, and enhanced resistance

to enzymatic degradation, making it a significant tool in melanocortin research.[1][2] The

following sections detail the step-by-step protocols for its preparation via solid-phase peptide

synthesis (SPPS), disulfide bridge formation, and purification using reversed-phase high-

performance liquid chromatography (RP-HPLC).

Peptide Overview
Ac-(Cys4,D-Phe7,Cys10)-α-MSH (4-13) is a structurally modified analog of the endogenous α-

MSH peptide. The key modifications include the substitution of L-Phenylalanine with its D-

isomer at position 7 and the introduction of cysteine residues at positions 4 and 10, which form

an intramolecular disulfide bridge. These changes confer superpotency and remarkable

stability against enzymatic breakdown by enzymes like trypsin.[1]
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Property Value

Full Sequence
Ac-Cys-Glu-His-D-Phe-Arg-Trp-Cys-Lys-Pro-

Val-NH₂ (Disulfide bridge: Cys⁴-Cys¹⁰)[2]

Molecular Formula C₆₁H₈₆N₁₈O₁₃S₂[2]

Molecular Weight 1343.6 g/mol [2]

CAS Number 91050-39-4[2][3]

Structure Cyclic (via disulfide bond)

Biological Activity Melanocortin Receptor Superagonist[1][2]

Synthesis and Purification Workflow
The production of Ac-(Cys4,D-Phe7,Cys10)-α-MSH (4-13) follows a multi-stage process

involving the assembly of the linear peptide on a solid support, its cleavage and deprotection,

solution-phase cyclization, and final purification.
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Solid-Phase Peptide Synthesis (SPPS)

Cleavage & Deprotection

Cyclization

Purification & Isolation

Rink Amide Resin

Protected Linear Peptide on Resin

Fmoc-based Amino Acid Coupling Cycles

TFA Cleavage Cocktail

Crude Linear Peptide

Air Oxidation (pH 8-8.5)

Crude Cyclic Peptide

Preparative RP-HPLC

Lyophilization

Pure Ac-(Cys4,D-Phe7,Cys10)-α-MSH (4-13)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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